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Compound of Interest

Compound Name: (Rac)-SAR131675

Cat. No.: B15578845

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the kinase selectivity profile of (Rac)-
SAR131675, a potent inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3).

The information is compiled to assist researchers and professionals in drug development in

understanding the specific and broad-spectrum activity of this compound.

Quantitative Kinase Inhibition Profile
(Rac)-SAR131675 has demonstrated high potency and selectivity for VEGFR-3. The

compound's inhibitory activity has been quantified against VEGFR family kinases, revealing a

distinct selectivity profile.

Activity Against VEGFR Family Kinases
The inhibitory activity of (Rac)-SAR131675 against recombinant human VEGFR-1, VEGFR-2,

and VEGFR-3 was determined through tyrosine kinase assays. The half-maximal inhibitory

concentrations (IC50) and inhibitor constant (Ki) are summarized in the table below.
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Kinase Target IC50 (nM) Ki (nM) Assay Type

VEGFR-3 23[1][2][3][4][5] ~12[2][3][4]
Cell-free rh-VEGFR-3-

TK activity

VEGFR-2 235[2][3] -
Cell-free rh-VEGFR-2-

TK activity

VEGFR-1 > 3000[2][3] -
Cell-free rh-VEGFR-1-

TK activity

Selectivity Against a Broader Kinase Panel
(Rac)-SAR131675 has been profiled against a larger panel of kinases to determine its broader

selectivity. It was found to be highly selective for VEGFR-3, showing little to no activity against

a wide range of other kinases. One study reported that SAR131675 was inactive against a

panel of 65 different kinases.[6][7] While specific inhibitory data for each of these 65 kinases

are not publicly available, the compound showed little activity against kinases such as Akt1,

CDKs, PLK1, EGFR, IGF-1R, c-Met, and Flt2.[3][4] This high degree of selectivity underscores

its targeted mechanism of action.

Experimental Protocols
The following sections detail the methodologies used to ascertain the kinase selectivity profile

of (Rac)-SAR131675.

Recombinant Human VEGFR Tyrosine Kinase Assay
This assay was employed to determine the IC50 values of (Rac)-SAR131675 against VEGFR-

1, VEGFR-2, and VEGFR-3.

Plate Preparation: Multiwell plates were pre-coated with a synthetic polymer substrate, poly-

Glu-Tyr (4:1).[2][6]

Reaction Mixture: The kinase reaction was conducted in a buffer containing 50 mM HEPES

(pH 7.4), 20 mM MgCl₂, 0.1 mM MnCl₂, and 0.2 mM Na₃VO₄.[2][8]
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ATP Concentration: ATP was used at a concentration of 30 µM for the VEGFR-1 and

VEGFR-3 assays, and 15 µM for the VEGFR-2 assay.[2]

Inhibitor Concentration: (Rac)-SAR131675 was tested across a range of concentrations,

typically from 3 nM to 1,000 nM.[2][8]

Detection: The extent of kinase activity inhibition was quantified by measuring the

phosphorylation of the poly-Glu-Tyr substrate.

Cellular Autophosphorylation Assay
This assay measured the ability of (Rac)-SAR131675 to inhibit the autophosphorylation of

VEGFRs in a cellular context.

Cell Line: Human Embryonic Kidney (HEK) cells were used to overexpress the respective

VEGFRs.[7]

Stimulation: VEGFR autophosphorylation was induced by the addition of their respective

ligands (e.g., VEGF-C for VEGFR-3).

Inhibitor Treatment: Cells were treated with varying concentrations of (Rac)-SAR131675.

Detection: The level of receptor autophosphorylation was determined using an ELISA-based

method, quantifying the amount of phosphorylated receptor.

Signaling Pathways and Experimental Workflows
Visual representations of the relevant signaling pathway and a typical experimental workflow

for kinase inhibition assays are provided below.

VEGFR-3 Signaling Pathway
Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) is a receptor tyrosine kinase that

plays a crucial role in lymphangiogenesis.[9] Upon binding of its ligands, primarily VEGF-C and

VEGF-D, VEGFR-3 dimerizes and undergoes autophosphorylation of specific tyrosine residues

in its cytoplasmic domain. This activation initiates downstream signaling cascades, including

the MAPK/ERK and PI3K/Akt pathways, which are critical for lymphatic endothelial cell

proliferation, migration, and survival.[10][11][12]
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Caption: Simplified VEGFR-3 signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15578845/docs?utm_src=pdf-body-img#rac-sar131675-a-technical-guide-to-its-kinase-selectivity-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Kinase Inhibition Assay
The following diagram illustrates a generalized workflow for determining the inhibitory activity of

a compound against a specific kinase.
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Caption: General workflow for a kinase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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